N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H15F3N4O2S/c1-12-6-11-17(24-23-12)22-13-7-9-14(10-8-13)25-28(26,27)16-5-3-2-4-15(16)18(19,20)21/h2-11,25H,1H3,(H,22,24)
• InChI Key: TUFWTTVYJOFLFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H15F3N4O2S
• Molecular Weight: 408.4 g/mol

Description

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H15F3N4O2S and its molecular weight is 408.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Diversity

Research has led to the synthesis of derivatives and complexes based on sulfonamide frameworks, showing structural diversity and potential applications in luminescence and antibacterial properties. For instance, Feng et al. (2021) synthesized modified 4-amino-N-(5-methyl-1,2-sulfathiazole-3-yl) benzenesulfonamide acid and constructed new d10 metal complexes. These complexes exhibited photoluminescence and antibacterial properties, highlighting the potential of sulfonamide derivatives in developing new materials with specific functional properties (Feng et al., 2021).

Anticancer Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their anticancer activity. Żołnowska et al. (2016) reported on the synthesis of novel 5-substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl) benzenesulfonamide derivatives, demonstrating cytotoxic activity against human cancer cell lines. This study revealed that certain derivatives significantly inhibited cell proliferation, indicating the potential of sulfonamide derivatives as anticancer agents (Żołnowska et al., 2016).

Antibacterial and Antimicrobial Properties

Research has also focused on the antibacterial and antimicrobial properties of sulfonamide derivatives. For example, studies on novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties as carbonic anhydrase IX inhibitors have shown significant potential for medicinal applications, including their antibacterial and antimicrobial properties (Lolak et al., 2019).

Antitumor Evaluation and Molecular Modeling

Further studies include the synthesis and antitumor evaluation of novel benzenesulfonamide derivatives. Tomorowicz et al. (2020) synthesized a series of novel compounds and evaluated their cytotoxic activity against colon, breast, and cervical cancer cell lines, with some compounds showing significant activity. This research also included molecular modeling and QSAR studies to better understand the mechanism of action of these compounds (Tomorowicz et al., 2020).